![molecular formula C12H14O3 B2742002 Cyclopropyl(3,4-dimethoxyphenyl)methanone CAS No. 92847-88-6](/img/structure/B2742002.png)
Cyclopropyl(3,4-dimethoxyphenyl)methanone
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Overview
Description
Cyclopropyl(3,4-dimethoxyphenyl)methanone is a chemical compound with the linear formula C12H14O3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringO=C(C1CC1)C2=CC=C(OC)C(OC)=C2
. The InChI representation is 1S/C12H14O3/c1-14-10-6-5-9(7-11(10)15-2)12(13)8-3-4-8/h5-8H,3-4H2,1-2H3
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 206.24 . The compound’s properties are represented by the SMILES stringO=C(C1CC1)C2=CC=C(OC)C(OC)=C2
and the InChI representation 1S/C12H14O3/c1-14-10-6-5-9(7-11(10)15-2)12(13)8-3-4-8/h5-8H,3-4H2,1-2H3
.
Scientific Research Applications
Synthesis and Chemical Properties
Bromophenol Derivatives Synthesis : Cyclopropyl(3,4-dimethoxyphenyl)methanone and related compounds have been used in the synthesis of bromophenol derivatives through selective O-demethylation during bromination. These derivatives are significant due to their chemical properties and potential applications (Çetinkaya et al., 2011).
Antioxidant Activities : Studies on phenol derivatives starting from compounds like this compound have led to the synthesis of molecules with significant antioxidant activities. These compounds have been evaluated for their effectiveness against oxidative stress (Artunç et al., 2020).
Medicinal and Biological Applications
Carbonic Anhydrase Inhibition : Research involving derivatives of this compound has revealed their potential as inhibitors of carbonic anhydrase isoenzymes. This has implications for the treatment of various medical conditions, including glaucoma and other disorders (Artunç et al., 2016).
Anti-tubercular Agents : Certain phenyl cyclopropyl methanone derivatives have demonstrated anti-tubercular activities. These findings are particularly relevant for the development of new treatments for tuberculosis (Dwivedi et al., 2005).
Analytical Chemistry Applications
- Electrooxidation Analysis : In the realm of analytical chemistry, derivatives of this compound have been used in the electrooxidation process. This is crucial for the analytical determination of certain compounds in samples, contributing to advancements in analytical methodologies (Lucas et al., 2013).
Safety and Hazards
properties
IUPAC Name |
cyclopropyl-(3,4-dimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-14-10-6-5-9(7-11(10)15-2)12(13)8-3-4-8/h5-8H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDFELRIXYRAFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)C2CC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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